Cas no 6908-55-0 (3-METHYL-BIPHENYL-4-ACETIC ACID)

• Product Name: 3-METHYL-BIPHENYL-4-ACETIC ACID
• CAS No: 6908-55-0
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 859314
• Update Time: 2025-05-23

3-METHYL-BIPHENYL-4-ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-biphenyl-4-acetic acid
• CID 129319958
• 3-METHYL-BIPHENYL-4-ACETIC ACID

• Inchi： 1S/C15H14O2/c1-11-9-14(12-5-3-2-4-6-12)8-7-13(11)10-15(16)17/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： WBMSKQVBMUTREH-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C2C=CC=CC=2)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Melting Point: 145 °C(Solv: acetic acid (64-19-7))
• Boiling Point: 394.4±21.0 °C(Predicted)
• pka: 4.30±0.10(Predicted)

Additional information on 3-METHYL-BIPHENYL-4-ACETIC ACID

3-METHYL-BIPHENYL-4-ACETIC ACID: A Comprehensive Overview

The compound with CAS No. 6908-55-0, commonly referred to as 3-METHYL-BIPHENYL-4-ACETIC ACID, is a significant molecule in the realm of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various fields, including drug discovery, polymer science, and electronic materials. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of 3-METHYL-BIPHENYL-4-ACETIC ACID.

The molecular structure of 3-METHYL-BIPHENYL-4-ACETIC ACID consists of a biphenyl core with a methyl group at the 3-position and an acetic acid substituent at the 4-position. This arrangement imparts the molecule with distinctive electronic and steric properties, making it a versatile building block for advanced materials. Recent studies have highlighted its role in the development of high-performance polymers, where its ability to form robust intermolecular interactions is exploited to enhance material durability and flexibility.

One of the most notable applications of 3-METHYL-BIPHENYL-4-ACETIC ACID is in the field of organic electronics. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of conjugated polymers, which are essential components in flexible electronics and organic light-emitting diodes (OLEDs). The integration of 3-METHYL-BIPHENYL-4-ACETIC ACID into polymer backbones has been shown to improve charge transport properties, thereby enhancing device efficiency and longevity.

In addition to its role in materials science, 3-METHYL-BIPHENYL-4-ACETIC ACID has also emerged as a valuable intermediate in drug discovery efforts. Its unique pharmacokinetic profile and ability to modulate cellular signaling pathways make it an attractive candidate for the development of novel therapeutic agents. Recent studies have explored its potential as an anti-inflammatory agent, with promising results indicating its ability to inhibit key inflammatory mediators without significant cytotoxicity.

The synthesis of 3-METHYL-BIPHENYL-4-ACETIC ACID typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing the overall cost and environmental impact of large-scale synthesis.

Moreover, 3-METHYL-BIPHENYL-4-ACETIC ACID has found applications in sensor technology, where its responsiveness to external stimuli such as temperature and pH changes makes it suitable for use in smart sensors. Researchers have successfully incorporated this compound into sensor materials that exhibit high sensitivity and rapid response times, paving the way for its use in real-time monitoring systems.

In conclusion, 3-METHYL-BIPHENYL-4-ACETIC ACID (CAS No. 6908-55-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional properties continue to drive innovation in materials science, drug discovery, and sensor technology. As research progresses, it is anticipated that this compound will unlock even more potential uses, solidifying its position as a key player in modern chemistry.